Cas no 139439-05-7 (Ethanimidic acid, N-[2-(1-oxopropyl)phenyl]-, ethyl ester)
139439-05-7 structure
Product Name:Ethanimidic acid, N-[2-(1-oxopropyl)phenyl]-, ethyl ester
CAS No:139439-05-7
MF:C13H17NO2
MW:219.279583692551
CID:1270471
Update Time:2024-08-03
Ethanimidic acid, N-[2-(1-oxopropyl)phenyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Ethanimidic acid, N-[2-(1-oxopropyl)phenyl]-, ethyl ester
- (E)-ethyl N-(2-propionylphenyl)acetimidate
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- Inchi: 1S/C13H17NO2/c1-4-13(15)11-8-6-7-9-12(11)14-10(3)16-5-2/h6-9H,4-5H2,1-3H3
- InChI Key: VVSMMDFRAXIMTO-UHFFFAOYSA-N
- SMILES: C(=NC1=CC=CC=C1C(=O)CC)(OCC)C
Computed Properties
- Exact Mass: 219.12601
Experimental Properties
- Density: 1.00±0.1 g/cm3(Predicted)
- Boiling Point: 328.6±44.0 °C(Predicted)
- PSA: 38.66
- pka: 3.31±0.50(Predicted)
Ethanimidic acid, N-[2-(1-oxopropyl)phenyl]-, ethyl ester Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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